Cas no 62736-80-5 (Acetonitrile, [(2-methylpropyl)nitrosoamino]-)

Acetonitrile, [(2-methylpropyl)nitrosoamino]- structure
62736-80-5 structure
Product Name:Acetonitrile, [(2-methylpropyl)nitrosoamino]-
CAS No:62736-80-5
MF:C6H11N3O
MW:141.171040773392
CID:433652
PubChem ID:71383328
Update Time:2025-04-19

Acetonitrile, [(2-methylpropyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(2-methylpropyl)nitrosoamino]-
    • N-(cyanomethyl)-N-(2-methylpropyl)nitrous amide
    • 62736-80-5
    • DTXSID10805649
    • Inchi: 1S/C6H11N3O/c1-6(2)5-9(8-10)4-3-7/h6H,4-5H2,1-2H3
    • InChI Key: VKNXSNKAJLSJGI-UHFFFAOYSA-N
    • SMILES: O=NN(CC#N)CC(C)C

Computed Properties

  • Exact Mass: 141.09033
  • Monoisotopic Mass: 141.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.46

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